Cas no 928199-31-9 (2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2,3-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2,3-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 928199-31-9
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5498878
• Update Time: 2025-07-09

2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2,3-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• LEHWNZVVKOTHKQ-DQRAZIAOSA-N
• 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2,3-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C21H24N2O3S/c1-14-6-5-7-17(15(14)2)22-21-23(10-11-24)18(13-27-21)16-8-9-19(25-3)20(12-16)26-4/h5-9,12-13,24H,10-11H2,1-4H3/b22-21-
• InChI Key： LEHWNZVVKOTHKQ-DQRAZIAOSA-N
• SMILES： C(O)CN1C(C2=CC=C(OC)C(OC)=C2)=CS/C/1=N\C1=CC=CC(C)=C1C

Additional information on 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2,3-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Compound CAS No. 928199-31-9: 2-(2Z)-4-(3,4-Dimethoxyphenyl)-2-(2,3-Dimethylphenyl)Imino-2,3-Dihydro-1,3-Thiazol-3-Ylethan-1-Ol

The compound 2-(2Z)-4-(3,4-Dimethoxyphenyl)-2-(2,3-Dimethylphenyl)Imino-2,3-Dihydro-1,3-Thiazol-3-Ylethan-1-Ol, identified by the CAS registry number 928199-31-9, represents a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazole derivatives, which have garnered substantial attention due to their versatile biological activities and structural diversity.

The molecular structure of this compound is characterized by a thiazole ring system substituted with a variety of functional groups. The presence of the thiazole core provides a platform for diverse chemical interactions, while the substituents such as the dimethoxyphenyl and dimethylphenyl groups contribute to its unique electronic and steric properties. Recent studies have highlighted the importance of such substituted thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have demonstrated that thiazole derivatives can exhibit significant antioxidant activity, which is crucial for preventing oxidative stress-related diseases. Additionally, the compound's ability to modulate cellular signaling pathways has been explored in recent studies, suggesting its role in targeting specific enzymes or receptors involved in disease progression.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

In terms of applications, this compound has shown promise in several areas beyond medicine. For instance, its structural properties make it a candidate for use in materials science, particularly in the development of advanced polymers or sensors. The presence of electron-withdrawing groups such as the dimethoxyphenyl substituent can influence the electronic properties of materials, making them suitable for applications in electronics or optoelectronics.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Molecular docking studies have revealed potential binding affinities with various biological targets, further supporting its role in drug design. Moreover, quantum mechanical calculations have shed light on the electronic transitions within the molecule, which are critical for understanding its optical properties.

The study of this compound also contributes to our broader understanding of heterocyclic chemistry. Thiazole derivatives like this one serve as valuable models for exploring fundamental chemical concepts such as aromaticity and conjugation effects. By investigating these properties, chemists can design more efficient synthetic routes and predict the behavior of related compounds in different chemical environments.

In conclusion, the compound with CAS No. 928199-31-9 represents a fascinating example of modern organic chemistry's potential to address complex scientific challenges. Its unique structure and diverse functional groups make it a valuable subject for research across multiple disciplines. As ongoing studies continue to uncover its properties and applications, this compound stands at the forefront of innovation in chemical science.